Cas no 91832-40-5 (Cefdinir)

• Product Name: Cefdinir
• CAS No: 91832-40-5
• MF: C₁₄H₁₃N₅O₅S₂
• MW: 395.413519620895
• MDL: MFCD00865030
• CID: 61534
• PubChem ID: 6915944
• Update Time: 2026-01-26

Cefdinir Chemical and Physical Properties

Names and Identifiers

• Cefdinir
• Omnicef (Abbott)
• (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(hydroxyimino)acetyl]amino}-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Syn-7-[ 2-( 2-amino-4-thiazolyl )-2-hydroxyiminoacetamido ]-3-vinyl-3cephem-4-carboxylic acid .
• cefdinyl
• Cefzon
• CFDN
• CI 983
• FK-482
• Novacef
• Omnice
• Omnicef
• 8-[2-(2-amino-1,3-thiazol-4-yl)-1-hydroxy-2-nitroso-ethenyl]amino-4-ethenyl-7-oxo-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylicacid
• CI-983
• A844075
• (E)-Cefdinir
• Cefdinir (USAN:USP:INN:BAN)
• C3111
• (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetamido)-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CEFDINIR [USAN]
• Omnicef (TN)
• SCHEMBL36995
• (6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetamido]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CI0FAO63WC
• Cefdinir (JP17/USP/INN)
• C08110
• BIDD:GT0827
• AMY22139
• CEFDINIR [INN]
• NSC 758926
• CCG-39455
• CEFDINIR (MART.)
• CEFDINIR [WHO-DD]
• AB01274720-01
• MFCD00865030
• Cefdinir, Antibiotic for Culture Media Use Only
• CHEBI:3485
• CAS-91832-40-5
• J01DA42
• C-2466
• CI983
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2Z)-(2-amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-3-ethenyl-8-oxo-, (6R,7R)-
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(hydroxyiminoacetyl)amino)-3-ethenyl-8-oxo-, (6R-(6-alpha,7-beta(Z)))-
• HMS1922L19
• (6R,7R)-7-{2-(2-Amino-thiazol-4-yl)-2-[(Z)-hydroxyimino]-acetylamino}-8-oxo-3-vinyl-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• HMS2093K20
• Ceftinex
• PD-134393
• FK482
• HMS3715F07
• NSC-758926
• NCGC00178499-02
• CEFDINIR [ORANGE BOOK]
• NCGC00178499-08
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl) (hydroxyimino)acetyl)amino)-3-ethenyl-8-oxo-, (6R-(6alpha,7beta(Z)))-
• (6R,7R,Z)-7-(2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetamido)-8-oxo-3-vinyl-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Cefzon (TN)
• CEFDINIR (USP MONOGRAPH)
• (6R,7R)-7-(((2Z)-(2-AMINO-4-THIAZOLYL)(HYDROXYIMINO)ACETYL)AMINO)-3-ETHENYL-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
• BRD-K15766189-001-05-6
• SBI-0206739.P001
• DB00535
• SR-05000001991-1
• CEFDINIR (USP-RS)
• (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-(2-hydroxyimino)acetylamino)-8-oxo-3-vinyl-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• FR-80482
• (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-hydroxyimino-acetyl]amino]-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;CEFDINIR
• 91832-40-5
• BSPBio_002735
• SR-05000001991
• Cefdinir, 97%
• Tox21_111730
• (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(hydroxyimino)acetyl)amino)-3-ethenyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• MLS001304703
• SYN-7-(2-(2-AMINO-4-THIAZOLYL)-2-HYDROXYIMINOACETAMIDO)-3-VINYL-3-CEPHEM-4-CARBOXYLIC ACID
• CEFDINIR [MART.]
• 7beta-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(hydroxyimino)acetamido]-3-ethenyl-3,4-didehydrocepham-4-carboxylic acid
• Cefdinir 100 microg/mL in Acetonitrile
• Spectrum5_001560
• BCP9000503
• CS-1925
• NCGC00178499-01
• HY-B0136
• AS-35316
• DTXSID8046084
• Cefdinirum
• SR-05000001991-2
• FK 482
• 7beta-((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(hydroxyimino)acetamido)-3-ethenyl-3,4-didehydrocepham-4-carboxylic acid
• CEFDINIR [USP-RS]
• cid_6915944
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(hydroxyimino)acetyl]amino]-3-ethenyl-8-oxo-, (6R,7R)-
• (6R,7R,Z)-7-(2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetamido)-8-oxo-3-vinyl-5-thia-1-aza-bicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• PD 134393
• NSC758926
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL) (HYDROXYIMINO)ACETYL)AMINO)-3-ETHENYL-8-OXO-, (6R-(6.ALPHA.,7.BETA.(Z)))-
• UNII-CI0FAO63WC
• Tox21_113195
• (-)-(6R,7R)-7-(2-(2-AMINO-4-THIAZOLYL)GLYOXYLAMIDO)-8-OXO-3-VINYL-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 72-(Z)-OXIME
• NCGC00095138-01
• AB01274720_03
• (6R,7R)-7-(2-(2-Amino-thiazol-4-yl)-2-((Z)-hydroxyimino)-acetylamino)-8-oxo-3-vinyl-5-thia-1-aza-bicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• (-)-(6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-8-oxo-3-vinyl-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7(sup 2)-(Z)-oxime
• CEFDINIR [USP MONOGRAPH]
• Cefdinirum (INN-Latin)
• s1605
• Pharmakon1600-01505208
• Cefdinirum [INN-Latin]
• AB01274720_02
• BMY-28488
• CHEMBL927
• CEFDINIR [MI]
• BDBM50248190
• DTXCID20820060
• CEFDINIR [JAN]
• SPECTRUM1505208
• EN300-22411575
• BCPP000293
• AKOS015951262
• Cefdinir anhydrous
• D00917
• BMY 28488
• Cefdinir [USAN:USP:INN:BAN]
• Cefdirnir
• CEFDINIR [VANDF]
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-2-(2-amino-4-thiazolyl)-2-(hydroxyimino)-1-oxoethyl)amino)-3-ethenyl-8-oxo-, (6R,7R)-
• AKOS032960348
• Q27263344
• MLS001424233
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• BRD-K15766189-001-09-8
• (6R,7R)-7-[[(2E)-(2-Amino-4-thiazolyl)(hydroxyimino)acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; Cefdinir EP Impurity R
• BRD-K15766189-001-10-6
• BRD-K15766189-001-08-0
• Cefdinir (JP18/USP/INN)

• MDL： MFCD00865030
• Inchi： 1S/C14H13N5O5S2/c1-2-5-3-25-12-8(11(21)19(12)9(5)13(22)23)17-10(20)7(18-24)6-4-26-14(15)16-6/h2,4,8,12,24H,1,3H2,(H2,15,16)(H,17,20)(H,22,23)/b18-7-/t8-,12-/m1/s1
• InChI Key： RTXOFQZKPXMALH-GHXIOONMSA-N
• SMILES： S1CC(C=C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\O)=O)=O

Computed Properties

• Exact Mass: 395.03600
• Monoisotopic Mass: 395.03581
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.89
• Melting Point: 190°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.861
• Solubility: dilute HCl: slightly soluble
• Water Partition Coefficient: Soluble in water
• PSA: 211.75000
• LogP: 0.73820
• Solubility: Not available
• Merck: 1920
• pka: 9.70(at 25℃)
• λmax: 295(DMSO)(lit.)

Cefdinir Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H317-H334
• Warning Statement： P261-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：XI0367250
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Cephalosporins

Additional information on Cefdinir

Professional Introduction to Cefdinir (CAS No. 91832-40-5)

Cefdinir, a prominent antibacterial agent, is widely recognized for its efficacy in treating a variety of infectious diseases. With the chemical formula corresponding to its CAS number, 91832-40-5, this compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique mechanism of action and broad-spectrum activity. This introduction delves into the chemical properties, clinical applications, and the latest research advancements associated with Cefdinir.

The molecular structure of Cefdinir is characterized by a β-lactam ring, a cornerstone feature in many antibiotics. This structural motif is pivotal in its ability to inhibit bacterial cell wall synthesis, thereby effectively combating a wide range of Gram-positive and some Gram-negative pathogens. The compound's stability under various physiological conditions enhances its therapeutic potential, making it a preferred choice for numerous medicinal formulations.

In recent years, the development of resistant bacterial strains has posed a significant challenge in global healthcare. However, Cefdinir has demonstrated remarkable efficacy against many of these strains, thanks to its dual mechanism of action. It not only disrupts bacterial cell wall synthesis but also inhibits the enzymes responsible for peptidoglycan cross-linking. This dual action ensures that Cefdinir remains effective even when bacteria develop resistance to single-target antibiotics.

The clinical applications of Cefdinir span across various diseases, including respiratory tract infections, skin and soft tissue infections, and urinary tract infections. Its extended half-life allows for once-daily dosing, improving patient compliance and convenience. Moreover, studies have shown that Cefdinir exhibits high bioavailability, ensuring consistent therapeutic levels in the bloodstream. These attributes have made it a cornerstone in outpatient treatment regimens for mild to moderate infections.

A noteworthy aspect of Cefdinir's profile is its favorable safety profile. Common side effects are generally mild and include gastrointestinal disturbances such as nausea and diarrhea. These effects are often transient and do not necessitate discontinuation of the medication. The low incidence of severe adverse reactions underscores the compound's safety and makes it suitable for a broad demographic, including children and elderly patients.

The latest research in Cefdinir has focused on optimizing its pharmacokinetic properties and exploring novel therapeutic applications. For instance, studies have investigated its potential role in treating biofilm-associated infections, where bacteria form protective layers that render traditional antibiotics ineffective. The ability of Cefdinir to penetrate these biofilms suggests its promise in addressing such challenging infections.

In addition to its traditional uses, researchers are exploring the synergistic effects of combining Cefdinir with other agents to enhance efficacy against multidrug-resistant bacteria. Preliminary findings indicate that co-administration with phage therapy or certain antiviral compounds may amplify therapeutic outcomes. Such innovative approaches highlight the ongoing efforts to combat antibiotic resistance through multifaceted strategies.

The regulatory landscape for Cefdinir has evolved in response to emerging challenges in infectious diseases. Regulatory bodies continue to monitor its usage patterns closely to ensure optimal patient outcomes while minimizing the risk of resistance development. The availability of generic formulations has also contributed to increased accessibility, making high-quality healthcare more equitable across different regions.

The future prospects for Cefdinir are promising, with ongoing research aimed at expanding its therapeutic applications and improving its delivery systems. Nanotechnology-based drug delivery platforms are being explored to enhance bioavailability and target specificity, potentially reducing side effects while maintaining or even improving efficacy. Such advancements hold the potential to redefine how we approach bacterial infections in the coming decades.

In conclusion, Cefdinir stands as a testament to the progress made in antibiotic development through meticulous research and innovation. Its unique chemical properties, broad-spectrum activity, and favorable safety profile make it an indispensable tool in modern medicine. As we continue to grapple with the challenges posed by antibiotic resistance, compounds like Cefdinir will remain pivotal in our fight against infectious diseases.